Cas no 72180-29-1 ((S)-4,4-Difluoropyrrolidine-2-carboxylic acid hydrobromide)

• Product Name: (S)-4,4-Difluoropyrrolidine-2-carboxylic acid hydrobromide
• CAS No: 72180-29-1
• MF: C₅H₈BrF₂NO₂
• MW: 232.023327827454
• CID: 1084580
• PubChem ID: 73553822
• Update Time: 2025-05-19

(S)-4,4-Difluoropyrrolidine-2-carboxylic acid hydrobromide Chemical and Physical Properties

Names and Identifiers

• (S)-4,4-Difluoropyrrolidine-2-carboxylic acid hydrobromide
• 4,4-Difluoro-L-proline hydrobromide (1:1)
• (S)-4,4-Difluoropyrrolidine-2-carboxylicacidhydrobromide
• BUNCUCQWZLFAFF-DFWYDOINSA-N
• (2S)-4,4-DIFLUOROPYRROLIDINE-2-CARBOXYLIC ACID HYDROBROMIDE
• 72180-29-1
• 4,4-Difluoro-L-proline, hydrobromide

• Inchi： 1S/C5H7F2NO2.BrH/c6-5(7)1-3(4(9)10)8-2-5;/h3,8H,1-2H2,(H,9,10);1H/t3-;/m0./s1
• InChI Key： BUNCUCQWZLFAFF-DFWYDOINSA-N
• SMILES： Br.FC1(CN[C@H](C(=O)O)C1)F

Computed Properties

• Exact Mass: 230.97065g/mol
• Monoisotopic Mass: 230.97065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-4,4-Difluoropyrrolidine-2-carboxylic acid hydrobromide

Introduction to (S)-4,4-Difluoropyrrolidine-2-carboxylic acid hydrobromide (CAS No. 72180-29-1)

(S)-4,4-Difluoropyrrolidine-2-carboxylic acid hydrobromide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 72180-29-1, this compound is recognized for its unique structural properties and potential applications in medicinal chemistry. The presence of fluorine atoms and the chiral center at the pyrrolidine ring make it a particularly intriguing molecule for further exploration.

The compound belongs to the class of fluorinated heterocycles, which are widely studied due to their enhanced bioavailability and metabolic stability. In particular, the (S)-configuration of the pyrrolidine ring imparts specific stereochemical properties that can influence its interactions with biological targets. This aspect is crucial in drug design, where enantioselectivity often plays a pivotal role in determining the efficacy and safety of a therapeutic agent.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for (S)-4,4-Difluoropyrrolidine-2-carboxylic acid hydrobromide. These innovations have opened up new avenues for its use in various pharmaceutical applications. For instance, fluorinated pyrrolidines have been explored as key intermediates in the synthesis of protease inhibitors, which are essential in treating chronic diseases such as HIV and hepatitis.

One of the most promising areas of research involving this compound is its potential as a building block for novel drug candidates. The fluorine atoms in its structure contribute to its lipophilicity, which can enhance membrane permeability and improve oral bioavailability. Additionally, the carboxylic acid moiety provides a versatile handle for further functionalization, allowing chemists to tailor the molecule for specific biological activities.

In vitro studies have demonstrated that derivatives of (S)-4,4-Difluoropyrrolidine-2-carboxylic acid hydrobromide exhibit inhibitory effects on certain enzymes and receptors. These findings are particularly relevant in the context of developing treatments for neurological disorders, where precise modulation of neurotransmitter systems is required. The compound's ability to interact selectively with biological targets makes it a valuable asset in rational drug design.

The hydrobromide salt form of this compound enhances its solubility in aqueous solutions, which is advantageous for formulation into pharmaceutical products. This property is especially important for drug delivery systems that require precise control over solubility and stability. Furthermore, the hydrobromide counterion can influence the compound's pharmacokinetic profile, potentially leading to improved therapeutic outcomes.

Current research is also exploring the use of (S)-4,4-Difluoropyrrolidine-2-carboxylic acid hydrobromide in combination therapies. By pairing it with other bioactive molecules, researchers aim to develop synergistic effects that could overcome resistance mechanisms associated with single-agent treatments. This approach is particularly relevant in oncology, where multi-target inhibition has shown promise in preclinical studies.

The synthesis of chiral compounds like (S)-4,4-Difluoropyrrolidine-2-carboxylic acid hydrobromide often requires sophisticated methodologies to ensure high enantiomeric purity. Recent developments in asymmetric catalysis have provided new tools for achieving this goal efficiently. These advancements not only improve the yield and scalability of production but also reduce costs associated with purification processes.

From a regulatory perspective, (S)-4,4-Difluoropyrrolidine-2-carboxylic acid hydrobromide must meet stringent guidelines to be approved for clinical use. However, its unique structural features and promising preclinical data position it as a candidate for future regulatory submissions. Pharmaceutical companies are actively investigating its potential as a lead compound or intermediate in developing new therapies.

The future prospects of this compound are further enhanced by its compatibility with modern drug discovery technologies. High-throughput screening (HTS) platforms can be used to rapidly assess its activity against a wide range of biological targets. Additionally, computational modeling techniques can help predict how modifications to its structure might affect its biological properties.

In summary, (S)-4,4-Difluoropyrrolidine-2-carboxylic acid hydrobromide (CAS No. 72180-29-1) represents a significant advancement in medicinal chemistry due to its unique structural features and potential applications. Its role as an intermediate in drug synthesis, along with its promising preclinical data, underscores its importance in ongoing research efforts. As synthetic methodologies continue to evolve, this compound is poised to play an even greater role in the development of novel therapeutic agents.